molecular formula C11H12O4 B8330098 2-(2-Acetoxyphenyl)-1,3-dioxolan

2-(2-Acetoxyphenyl)-1,3-dioxolan

Cat. No. B8330098
M. Wt: 208.21 g/mol
InChI Key: UTGKKSNEZNOZAC-UHFFFAOYSA-N
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Description

2-(2-Acetoxyphenyl)-1,3-dioxolan is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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properties

Product Name

2-(2-Acetoxyphenyl)-1,3-dioxolan

Molecular Formula

C11H12O4

Molecular Weight

208.21 g/mol

IUPAC Name

[2-(1,3-dioxolan-2-yl)phenyl] acetate

InChI

InChI=1S/C11H12O4/c1-8(12)15-10-5-3-2-4-9(10)11-13-6-7-14-11/h2-5,11H,6-7H2,1H3

InChI Key

UTGKKSNEZNOZAC-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=CC=CC=C1C2OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Hydroxygenzaldehyde (10 g) was dissolved in acetic anhydride (30 ml) and pyridine (30 ml) followed by stirring at room temperature for 3 hours. The reaction mixture was poured into ice-water and the resulting precipitate was recovered by filtration. The precipitate was dissolved in chloroform (100 ml), washed with water, dried and evaporated to give 2-acetoxybenzaldehyde. To a solution of 2-acetoxy-benzaldehyde (13 g) and ethyleneglycol (10 ml) in benzene (80 ml) was added Amberlist 15 (Rohm and Haas Co.) (3 g) and followed by refluxing for 5 hours. Water generated during refluxing was removed as an azeotropic mixture. The reaction mixture was washed with an aqueous solution of sodium bicarbonate, and then with water, and dried and evaporated. The residue was distilled under reduced pressure to collect a fraction distilled out at 115°-125° C./4 mmHg to give 10 g of 2-(2-acetoxyphenyl)-1,3-dioxolan. To a solution of 2-(2-acetoxy-phenyl)-1,3-dioxolan (19.6 g) in dichloromethane (50 ml), bis(trimethylsilyl)-5-fluorouracil prepared as in Example 1 from 5-fluorouracil (10 g) was added and treated as in Example 10 to give 4.2 g of crystalline 1-[α-(2-hydroxyethoxy)-2-acetoxybenzyl]-5-fluorouracil.
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